Cas no 1100954-16-2 (N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine)

• Product Name: N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine
• CAS No: 1100954-16-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1072862
• PubChem ID: 26722637
• Update Time: 2025-06-18

N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-methyl-1H-pyrazol-4-ylmethyl)-amine
• N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine
• AKOS000262665
• 1100954-16-2
• CS-0440804
• F2158-0982
• SCHEMBL6667596
• STL584011
• N-[(1-methylpyrazol-4-yl)methyl]cyclopropanamine
• EN300-169256
• N-((1-methyl-1H-pyrazol-4-yl)methyl)cyclopropanamine
• ALBB-010788
• cyclopropyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine dihydrochloride

• MDL： MFCD08691728
• Inchi： 1S/C8H13N3/c1-11-6-7(5-10-11)4-9-8-2-3-8/h5-6,8-9H,2-4H2,1H3
• InChI Key： TXOZZTPJCYYMEI-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1)C1CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 263.7±15.0 °C at 760 mmHg
• Flash Point: 113.3±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine

N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine: An Emerging Compound in Medicinal Chemistry

N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine (CAS No. 1100954-16-2) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, also known as MPMCPA, has garnered significant attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine.

The chemical structure of N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine consists of a cyclopropane ring attached to an N-substituted pyrazole moiety. The cyclopropane ring is a three-membered cyclic alkane with a high degree of ring strain, which imparts unique reactivity and conformational properties to the molecule. The pyrazole ring, on the other hand, is a five-membered heterocyclic aromatic compound with two nitrogen atoms. The combination of these structural elements results in a compound with a diverse range of potential biological activities.

Recent studies have highlighted the potential of N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine in various therapeutic areas. One notable application is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many drugs. Research has shown that MPMCPA can selectively modulate specific GPCRs, making it a valuable tool for understanding receptor function and developing new therapeutic agents.

In addition to its role in GPCR modulation, N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Studies have demonstrated that MPMCPA can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine may have therapeutic potential in treating inflammatory conditions.

The synthesis of N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine has been optimized using various synthetic routes. One common method involves the reaction of 1-methylpyrazole with an appropriate cyclopropane derivative under mild conditions. This approach allows for the efficient and scalable production of the compound, which is essential for its further development and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine (CAS No. 1100954-16-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, MPMCPA is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.